Cas no 874439-38-0 (Benzoic acid, 3-(benzoyloxy)-6-hydroxy-2,4-dimethyl-, methyl ester)

• Product Name: Benzoic acid, 3-(benzoyloxy)-6-hydroxy-2,4-dimethyl-, methyl ester
• CAS No: 874439-38-0
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 1896769
• Update Time: 2025-01-08

Benzoic acid, 3-(benzoyloxy)-6-hydroxy-2,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(benzoyloxy)-6-hydroxy-2,4-dimethyl-, methyl ester

• Inchi： 1S/C17H16O5/c1-10-9-13(18)14(17(20)21-3)11(2)15(10)22-16(19)12-7-5-4-6-8-12/h4-9,18H,1-3H3
• InChI Key： FQCANSWXFUWCBU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(O)C=C(C)C(OC(=O)C2=CC=CC=C2)=C1C

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Melting Point: 80 °C
• Boiling Point: 505.2±50.0 °C(Predicted)
• pka: 9.68±0.41(Predicted)